4-[(2-{[1-(3,4-dimethylphenyl)-2,4,6-trioxotetrahydro-5(2H)-pyrimidinylidene]methyl}phenoxy)methyl]benzoic acid

• IUPAC Name: 4-[[2-[(E)-[1-(3,4-dimethylphenyl)-2,4,6-trioxo-1,3-diazinan-5-ylidene]methyl]phenoxy]methyl]benzoic acid
• InChI: InChI=1S/C27H22N2O6/c1-16-7-12-21(13-17(16)2)29-25(31)22(24(30)28-27(29)34)14-20-5-3-4-6-23(20)35-15-18-8-10-19(11-9-18)26(32)33/h3-14H,15H2,1-2H3,(H,32,33)(H,28,30,34)/b22-14+
• InChI Key: WPANNHIHSDCIGZ-HYARGMPZSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N2C(=O)C(=CC3=CC=CC=C3OCC4=CC=C(C=C4)C(=O)O)C(=O)NC2=O)C
• Isomeric SMILES: CC1=C(C=C(C=C1)N2C(=O)/C(=C/C3=CC=CC=C3OCC4=CC=C(C=C4)C(=O)O)/C(=O)NC2=O)C
• Molecular Formula: C27H22N2O6
• Molecular Weight: 470.5 g/mol

Description

Synthesis Analysis

The synthesis of complex organic molecules like the one described often involves multi-step chemical reactions, starting from simpler precursors. For example, Baul et al. (2009) explored the synthesis of azo-benzoic acids, utilizing spectroscopic techniques (UV–VIS, IR, NMR) for characterization, indicating a similar approach could be applied to our compound of interest (Baul, Das, Chandra, Mitra, & Pyke, 2009).

Molecular Structure Analysis

The determination of molecular structure often employs techniques such as X-ray crystallography and spectroscopy. For instance, Moser, Bertolasi, & Vaughan (2005) used single-crystal X-ray diffraction to elucidate the structure of a complex molecule, showcasing disorder within certain groups, a method likely useful for our compound as well (Moser, Bertolasi, & Vaughan, 2005).

Chemical Reactions and Properties

Chemical reactions and properties of complex molecules can be diverse, depending on the functional groups present. Korsatko et al. (1976) provided insights into the reactions and properties of tetrahydro-4-phenylspiro compounds, suggesting similar investigative approaches could be relevant (Korsatko, Knopp, Fuchsgruber, & Zigeuner, 1976).

Physical Properties Analysis

The study of physical properties, including melting points, solubility, and crystalline structure, is crucial for understanding a compound's behavior under different conditions. Gindy, Baghos, & Shaban (1970) explored the condensation reactions to form benzo[c]fluorenones, a study which indirectly might offer insights into methodologies for analyzing physical properties of complex compounds (Gindy, Baghos, & Shaban, 1970).

Chemical Properties Analysis

Chemical properties, including reactivity with various reagents, stability, and pH-dependent behavior, are essential for fully understanding a compound's applications and safety. Wang et al. (2006) synthesized and characterized novel polyimides, offering a glimpse into such analyses for complex organic molecules (Wang, Li, Ma, Zhang, & Gong, 2006).